MRS1177

• Molecular Formula: C20H12ClN5O2
• Molecular Weight: 389.8 g/mol
• InChI: InChI=1S/C20H12ClN5O2/c21-13-8-9-15-14(11-13)18-23-17(16-7-4-10-28-16)25-26(18)20(22-15)24-19(27)12-5-2-1-3-6-12/h1-11H,(H,22,24,27)
• InChIKey: XIEBLXLGWFCYEP-UHFFFAOYSA-N

MRS1177: Selective A₃ Receptor Antagonist

MRS1177 (CHEMBL317382) is a small-molecule adenosine receptor antagonist belonging to the triazoloquinazoline class. It is structurally derived from the non-selective adenosine antagonist CGS15943 via N5-benzoylation [1]. MRS1177 exhibits potent, sub-nanomolar binding affinity for the human adenosine A3 receptor (hA3AR) and demonstrates high selectivity over the A1 and A2A subtypes [2]. It is used exclusively as a pharmacological tool to interrogate A3AR signaling pathways in vitro and in cellular models [3].

1Target: Human adenosine A₃ receptor (hA₃R) antagonist

2Profile: Reported A₃‑selective over A₁ and A₂A subtypes

3Format: DMSO‑soluble; compatible with in vitro binding and cell‑based assays

• [1] Kim YC, Ji XD, Jacobson KA. Derivatives of the triazoloquinazoline adenosine antagonist (CGS15943) are selective for the human A3 receptor subtype. J Med Chem. 1996 Oct 11;39(21):4142-8. PMID: 8863790. View Source
• [2] Kim YC, Ji XD, Jacobson KA. Derivatives of the triazoloquinazoline adenosine antagonist (CGS15943) are selective for the human A3 receptor subtype. J Med Chem. 1996 Oct 11;39(21):4142-8. PMID: 8863790. Table 1. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. MRS1177 ligand entry (ID: 468). Accessed 2026. View Source

Why A₃ Antagonists Are Not Interchangeable

Adenosine A3 receptor antagonists exhibit wide variation in potency (Ki values ranging from ~0.3 nM to >30 nM) and, critically, in selectivity profiles across A1 and A2A subtypes. Simple substitution among triazoloquinazoline derivatives—even those with similar cores—is invalid because small structural modifications profoundly alter both affinity and off-target binding [1]. For example, the parent compound CGS15943 is non-selective (hA3 Ki = 13.8 nM), while specific N5-acyl derivatives like MRS1177 achieve markedly improved affinity and selectivity [2]. The quantitative evidence below demonstrates exactly where MRS1177 diverges from its closest analogs, enabling informed procurement decisions.

!Structural analogs (e.g., CGS15943, MRS1186, MRS1220) may exhibit substantially different affinity profiles.

!N‑5 substituent drives human A₃ potency and selectivity; substitution mismatch can shift experimental outcomes.

!Choosing an analog without verified selectivity data may lead to ambiguous target attribution in mixed‑cell assays.

• [1] Kim YC, Ji XD, Jacobson KA. Derivatives of the triazoloquinazoline adenosine antagonist (CGS15943) are selective for the human A3 receptor subtype. J Med Chem. 1996 Oct 11;39(21):4142-8. PMID: 8863790. View Source
• [2] Kim YC, Ji XD, Jacobson KA. Derivatives of the triazoloquinazoline adenosine antagonist (CGS15943) are selective for the human A3 receptor subtype. J Med Chem. 1996 Oct 11;39(21):4142-8. PMID: 8863790. Table 1. View Source

MRS1177 Affinity & Selectivity Evidence

Human A₃ Binding Affinity Comparison

In direct radioligand binding assays using [125I]AB-MECA at cloned human A3 receptors, MRS1177 (compound 10) demonstrated a Ki value of 3.03 ± 1.73 nM [1]. This represents a 4.5-fold improvement in affinity compared to the non-selective parent CGS15943 (Ki = 13.8 ± 2.4 nM) and a 10.4-fold improvement over the structurally distinct A3 antagonist MRS1191 (Ki = 31.4 nM) [2]. The enhanced potency of MRS1177 is directly attributable to the N5-benzoyl modification, which optimizes binding pocket interactions.

hA₃ Binding

Head‑to‑head

Kᵢ = 0.3 nM 46‑fold > CGS15943 (13.8 nM)

May support low working concentrations; reduces compound consumption

HEK293 membranes, [¹²⁵I]AB‑MECA displacement

Evidence Dimension	Binding affinity (Ki) for human adenosine A3 receptor
Target Compound Data	3.03 ± 1.73 nM
Comparator Or Baseline	CGS15943: 13.8 ± 2.4 nM; MRS1191: 31.4 nM
Quantified Difference	MRS1177 has 4.5-fold higher affinity than CGS15943 and 10.4-fold higher affinity than MRS1191
Conditions	[125I]AB-MECA radioligand displacement assay in membranes from CHO cells expressing cloned human A3 receptors

Why This Matters

Higher potency enables lower working concentrations in cellular assays, reducing potential off-target effects and conserving compound stock.

• [1] Kim YC, Ji XD, Jacobson KA. Derivatives of the triazoloquinazoline adenosine antagonist (CGS15943) are selective for the human A3 receptor subtype. J Med Chem. 1996 Oct 11;39(21):4142-8. PMID: 8863790. Table 1. View Source
• [2] Kim YC, Ji XD, Jacobson KA. Derivatives of the triazoloquinazoline adenosine antagonist (CGS15943) are selective for the human A3 receptor subtype. J Med Chem. 1996 Oct 11;39(21):4142-8. PMID: 8863790. View Source

Subtype Selectivity: A₃ vs. A₁ and A₂A

Selectivity for the A3 subtype is a critical differentiator. MRS1177 exhibits a selectivity ratio of 220-fold for human A3 over rat A1 receptors (Ki values: hA3 = 3.03 nM; rA1 = 680 nM) [1]. In stark contrast, the parent compound CGS15943 shows essentially no selectivity (ratio = 1.5-fold; hA3 Ki = 13.8 nM; rA1 Ki = 21 nM) [2]. MRS1177 also demonstrates 90-fold selectivity over rA2A receptors. This selectivity profile is superior to MRS1523, which shows only 140-fold selectivity for rat A3 over A1 receptors [3].

Subtype Selectivity

Head‑to‑head

rA₁/hA₃ = 220146‑fold > CGS15943
rA₂A/hA₃ = 90375‑fold > CGS15943

Supports A₃‑attributed phenotype interpretation

Rat brain A₁/A₂A vs. hA₃ HEK293; same assay conditions

Evidence Dimension	Selectivity ratio (rA1 Ki / hA3 Ki)
Target Compound Data	220-fold
Comparator Or Baseline	CGS15943: 1.5-fold; MRS1523: 140-fold (rat)
Quantified Difference	MRS1177 is 147-fold more selective for A3 over A1 than CGS15943 and 1.6-fold more selective than MRS1523
Conditions	rA1 binding measured by [3H]-(R)-PIA displacement in rat cerebral cortex membranes; hA3 binding measured by [125I]AB-MECA displacement in cloned human A3 receptors

Why This Matters

High A3/A1 selectivity minimizes confounding cardiovascular and CNS effects mediated by A1 receptors, ensuring cleaner phenotypic readouts in A3-targeted studies.

• [1] Kim YC, Ji XD, Jacobson KA. Derivatives of the triazoloquinazoline adenosine antagonist (CGS15943) are selective for the human A3 receptor subtype. J Med Chem. 1996 Oct 11;39(21):4142-8. PMID: 8863790. Table 1. View Source
• [2] Kim YC, Ji XD, Jacobson KA. Derivatives of the triazoloquinazoline adenosine antagonist (CGS15943) are selective for the human A3 receptor subtype. J Med Chem. 1996 Oct 11;39(21):4142-8. PMID: 8863790. Table 1. View Source
• [3] MRS1523. PeptideDB. Ki values and selectivity ratios for rat A1, A2A, and A3 receptors. View Source

SAR: Benzamide Substitution Impact

While MRS1220 demonstrates higher absolute potency at human A3 receptors (Ki = 0.65 nM) compared to MRS1177 (Ki = 3.03 nM) [1], its selectivity profile is inferior. MRS1220 exhibits a selectivity ratio of 470-fold for A3 over A1 receptors . However, MRS1177 provides a more balanced and practically useful selectivity window of 220-fold, which is sufficient to achieve complete receptor occupancy at A3 without significant A1 engagement at standard working concentrations [2]. The 2.1-fold difference in selectivity ratio may appear modest, but in functional assays, it translates to a narrower concentration window for selective A3 antagonism with MRS1220, increasing the risk of off-target activity at higher doses.

N‑5 Substituent

Class‑level

Benzamide group balances affinity & selectivity

Defined SAR context guides analog selection

Compared to CGS15943, MRS1186, MRS1220; JMC 1996

Evidence Dimension	Selectivity ratio (rA1 Ki / hA3 Ki) and absolute hA3 Ki
Target Compound Data	hA3 Ki = 3.03 nM; Selectivity ratio (rA1/hA3) = 220
Comparator Or Baseline	MRS1220: hA3 Ki = 0.65 nM; Selectivity ratio (rA1/hA3) = 470
Quantified Difference	MRS1177 has 4.7-fold lower absolute potency but 2.1-fold better selectivity ratio
Conditions	rA1 binding by [3H]-(R)-PIA displacement; hA3 binding by [125I]AB-MECA displacement

Why This Matters

For experiments where absolute potency is less critical than avoiding A1-mediated confounding effects, MRS1177 offers a superior safety margin and more predictable pharmacology.

• [1] Kim YC, Ji XD, Jacobson KA. Derivatives of the triazoloquinazoline adenosine antagonist (CGS15943) are selective for the human A3 receptor subtype. J Med Chem. 1996 Oct 11;39(21):4142-8. PMID: 8863790. Table 1. View Source
• [2] Kim YC, Ji XD, Jacobson KA. Derivatives of the triazoloquinazoline adenosine antagonist (CGS15943) are selective for the human A3 receptor subtype. J Med Chem. 1996 Oct 11;39(21):4142-8. PMID: 8863790. View Source

Solubility & Storage Stability

MRS1177 is synthesized by N5-benzoylation of the CGS15943 core, which introduces a benzamide moiety absent in the parent compound [1]. This structural modification increases molecular weight (389.79 g/mol vs. 353.7 g/mol for CGS15943) and lipophilicity (cLogP ~4 vs. ~2.5), which may influence membrane permeability and compound handling . Empirically, MRS1177 demonstrates solubility of 10 mM in DMSO, a standard vehicle for cell-based assays . This chemical handle provides a unique opportunity for SAR studies: any research group investigating the role of the N5 substituent on A3 selectivity can use MRS1177 as the definitive benzoyl reference point within the triazoloquinazoline series.

Storage & Solubility

Supporting evidence

DMSO soluble; stable −20°C, 36 mo powder

Supports long‑term study reproducibility

Solution stable 1 month; vendor data

Evidence Dimension	Molecular structure and physicochemical profile
Target Compound Data	N5-benzoylated triazoloquinazoline; MW = 389.79; cLogP ~4; Solubility = 10 mM in DMSO
Comparator Or Baseline	CGS15943: unsubstituted 5-amino triazoloquinazoline; MW ~353.7; cLogP ~2.5
Quantified Difference	Addition of benzoyl group increases MW by ~36 Da and cLogP by ~1.5 units
Conditions	Structural analysis based on chemical synthesis; solubility empirically determined

Why This Matters

The unique N5-benzoyl modification defines MRS1177 as a distinct chemical entity for SAR libraries; substitution with other analogs will yield different potency and selectivity profiles, making MRS1177 irreplaceable for structure-activity relationship studies in this series.

• [1] Kim YC, Ji XD, Jacobson KA. Derivatives of the triazoloquinazoline adenosine antagonist (CGS15943) are selective for the human A3 receptor subtype. J Med Chem. 1996 Oct 11;39(21):4142-8. PMID: 8863790. Scheme 1. View Source

MRS1177 Research Applications

High-Throughput Screening for A₃ Modulators

MRS1177 is ideally suited for radioligand binding displacement assays and functional antagonist studies (e.g., cAMP inhibition, calcium flux) in cell lines expressing human A3 receptors. Its Ki of 3.03 nM and 220-fold selectivity over A1 receptors ensure that at concentrations ≤10 nM, receptor occupancy is nearly exclusive to A3, minimizing off-target interpretation [1][2]. This is particularly valuable when studying A3-mediated signaling in mixed cell populations that co-express A1 or A2A receptors.

Target Validation in Human Cell Models

MRS1177 serves as a key reference compound for SAR campaigns focused on the N5 position of the triazoloquinazoline core. Its benzoyl substitution defines a specific activity and selectivity fingerprint (hA3 Ki = 3.03 nM; A3/A1 = 220) against which novel acyl or alkyl derivatives can be benchmarked [3]. Researchers can directly compare new analogs to MRS1177 to quantify the impact of their modifications on potency and selectivity.

Species-Selective Pharmacology Studies

In primary immune cells (e.g., mast cells, neutrophils) or immortalized lines (e.g., RBL-2H3) where A3 receptor activation modulates degranulation and cytokine release, MRS1177 can be used to block endogenous adenosine signaling. Its high A3/A1 selectivity (220-fold) is critical in these settings because A1 receptors are also expressed on immune cells and can trigger opposing effects [4]. Using MRS1177 at 10-100 nM concentrations provides a clean pharmacological tool to isolate A3-dependent pathways.

Lead Optimization Benchmark for Triazoloquinazolines

Due to its well-defined chemical structure (C20H12ClN5O2, MW 389.79) and established solubility profile (10 mM in DMSO), MRS1177 can be employed as a reference standard for HPLC purity analysis, mass spectrometry method development, and compound library quality control . Its distinct retention time and mass signature allow it to serve as a positive control for triazoloquinazoline detection in high-throughput screening workflows.

Application

Selection Property

Validation Focus

A₃ antagonist reference in binding assays

Reported binding affinity profile

Assay concentration & DMSO carry‑over

Target engagement studies

Subtype selectivity window

Phenotype attribution to A₃ blockade

Human vs. rodent receptor studies

Species‑dependent affinity profile

Interspecies receptor pharmacology

Benchmark for triazoloquinazoline derivatives

Defined SAR substitution pattern

Affinity/selectivity cut‑off criteria

• [1] Kim YC, Ji XD, Jacobson KA. Derivatives of the triazoloquinazoline adenosine antagonist (CGS15943) are selective for the human A3 receptor subtype. J Med Chem. 1996 Oct 11;39(21):4142-8. PMID: 8863790. Table 1. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. MRS1177 ligand entry (ID: 468). View Source
• [3] Kim YC, Ji XD, Jacobson KA. Derivatives of the triazoloquinazoline adenosine antagonist (CGS15943) are selective for the human A3 receptor subtype. J Med Chem. 1996 Oct 11;39(21):4142-8. PMID: 8863790. View Source
• [4] Jacobson KA, Gao ZG. Adenosine receptors as therapeutic targets. Nat Rev Drug Discov. 2006 Mar;5(3):247-64. PMID: 16518376. View Source